Cas no 58523-23-2 (valtrate hydrine B3)
valtrate hydrine B3 structure
Product Name:valtrate hydrine B3
CAS No:58523-23-2
MF:C27H40O11
MW:540.59990978241
CID:2017776
Update Time:2025-04-21
valtrate hydrine B3 Chemical and Physical Properties
Names and Identifiers
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- valtrate hydrine B3
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- Inchi: 1S/C27H40O11/c1-15(2)8-21(29)36-14-27(33)20(37-22(30)9-16(3)4)10-19-18(12-34-17(5)28)13-35-25(24(19)27)38-23(31)11-26(6,7)32/h10,13,15-16,20,24-25,32-33H,8-9,11-12,14H2,1-7H3
- InChI Key: UOZVACDGDZZCPO-UHFFFAOYSA-N
- SMILES: CC(CC(OCC1(C2C(OC=C(C2=CC1OC(CC(C)C)=O)COC(=O)C)OC(CC(O)(C)C)=O)O)=O)C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 38
- XLogP3: 2.776
valtrate hydrine B3 Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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